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Compound of Interest

Compound Name: Propargyl-PEG4-CH2-methyl ester

Cat. No.: B610242

The precise chemical structure for "Propargyl-PEG4-CH2-methyl ester" is not explicitly
available in public databases. However, based on standard chemical nomenclature for PEG
linkers, a likely structure can be deduced. The name implies a propargyl group at one terminus,
a tetraethylene glycol (PEG4) chain, and a methyl ester group separated by a methylene (-
CH2-) spacer at the other terminus. The most common linkage between these units is an ether
bond.

The deduced structure is as follows:

e Propargyl group: HC=C-CH:-

e PEGA4 chain: -(OCH2CH2)a4-

o Methylene methyl ester group: -CH2-COOCHS3

This leads to the presumed chemical structure: HC=C-CHz-(OCH2CH2z)4-CH2-COOCHs
From this structure, the chemical formula is calculated by summing the constituent atoms:
e Carbon (C): 3 (propargyl) + 8 (PEG4) + 2 (methylene methyl ester) = 13 atoms

e Hydrogen (H): 4 (propargyl) + 16 (PEG4) + 4 (methylene methyl ester) = 24 atoms

e Oxygen (O): 4 (PEG4) + 2 (ester) = 6 atoms
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Thus, the deduced chemical formula is C13H220s.

Calculation of Molecular Weight

The molecular weight is calculated from the chemical formula using the atomic weights of each
element (C = 12.011 g/mol , H=1.008 g/mol , O = 15.999 g/mol ).

Molecular Weight = (13 x 12.011) + (22 x 1.008) + (6 x 15.999) Molecular Weight = 156.143 +
22.176 + 95.994 Molecular Weight = 274.313 g/mol

Data Summary

The following table summarizes the deduced and known information for Propargyl-PEG4-CH2-
methyl ester and a closely related compound, Propargyl-PEG4-(CH2)3-methyl ester, which
has been identified in chemical databases.

Molecular Weight (

Compound Name Chemical Formula Source
g/mol )
Propargyl-PEG4-CH2-
C13H2206 274.313 Deduced
methyl ester
Propargyl-PEG4-
C14H2406 288.3 BroadPharm[1][2]

(CH2)3-methyl ester

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical process used to determine the molecular weight of
Propargyl-PEG4-CH2-methyl ester.
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Caption: Logical workflow for molecular weight determination.

Note: As this topic pertains to the calculation of a fundamental chemical property, detailed
experimental protocols for synthesis or analysis are beyond the scope of this guide. Similarly,
signaling pathways are not relevant to this subject. The provided information is intended for
theoretical and planning purposes in a research and development context. For experimental
applications, it is advisable to obtain a certificate of analysis from a commercial supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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